Cas no 651724-38-8 (2,2':6',2''-Terpyridine, 4'-[1,1':4',1''-terphenyl]-4-yl-)

2,2':6',2''-Terpyridine, 4'-[1,1':4',1''-terphenyl]-4-yl- structure
651724-38-8 structure
Product Name:2,2':6',2''-Terpyridine, 4'-[1,1':4',1''-terphenyl]-4-yl-
CAS No:651724-38-8
MF:C33H23N3
MW:461.555827379227
CID:404248
PubChem ID:12072846
Update Time:2025-04-19

2,2':6',2''-Terpyridine, 4'-[1,1':4',1''-terphenyl]-4-yl- Chemical and Physical Properties

Names and Identifiers

    • 2,2':6',2''-Terpyridine, 4'-[1,1':4',1''-terphenyl]-4-yl-
    • 4-[4-(4-phenylphenyl)phenyl]-2,6-dipyridin-2-ylpyridine
    • DTXSID40477010
    • 651724-38-8
    • Inchi: 1S/C33H23N3/c1-2-8-24(9-3-1)25-12-14-26(15-13-25)27-16-18-28(19-17-27)29-22-32(30-10-4-6-20-34-30)36-33(23-29)31-11-5-7-21-35-31/h1-23H
    • InChI Key: BHQXPNGALWEXTB-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CC=CN=2)=CC(=CC=1C1C=CC=CN=1)C1C=CC(=CC=1)C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

  • Exact Mass: 461.18939
  • Monoisotopic Mass: 461.189197746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 5
  • Complexity: 617
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.67
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